![molecular formula C8H7NO2 B2884111 4-Methoxyfuro[3,2-c]pyridine CAS No. 63618-60-0](/img/structure/B2884111.png)
4-Methoxyfuro[3,2-c]pyridine
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Overview
Description
4-Methoxyfuro[3,2-c]pyridine is a chemical compound with the molecular formula C8H7NO2 . It is a chemical building block used in life science research .
Synthesis Analysis
The synthesis of pyridine derivatives, which include this compound, often involves reactions with Grignard reagents . For instance, the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C can afford 2-substituted pyridines . By exchanging acetic anhydride for DMF in the second step, 2-substituted pyridine N-oxides can be obtained, enabling the synthesis of 2,6-disubstituted pyridines .Molecular Structure Analysis
This compound contains a total of 19 bonds; 12 non-H bonds, 10 multiple bonds, 1 rotatable bond, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 ether (aromatic), 1 Furane, and 1 Pyridine .Physical And Chemical Properties Analysis
This compound has a molecular weight of 149.147 and a density of 1.2±0.1 g/cm3 . Its boiling point is 221.6±20.0 °C at 760 mmHg .Scientific Research Applications
Organic Chemistry and Synthesis
- Hydrolysis Studies: The hydrolysis kinetics of methoxy functions in certain pyridine compounds have been analyzed, highlighting different pathways in acid hydrolysis of methoxy groups (Cox, Onyido, & Buncel, 1992).
- Regioselective Halogenation: Research on the regioselective mono- and dihalogenation of methoxy pyridines has provided insights into the reactivity and selectivity based on the position of the substituent (Canibano, Rodríguez, Santos, Sanz-Tejedor, Carreño, & González, 2001).
Pharmacology and Biological Studies
- Antitumor Agents: Certain methoxylated pyridine derivatives have shown potential as antitumor agents, with broad-spectrum activity against various tumor cell lines (Rostom, Hassan, & El-Subbagh, 2009).
- Antimicrobial Activities: Some pyridine derivatives have been studied for their antimicrobial activities, exhibiting effectiveness against Gram-positive and Gram-negative bacteria (Tamer, Tamer, İdil, Avcı, Vural, & Atalay, 2018).
Materials Science and Chemistry
- Electroluminescence in Devices: Modifications in furo[3,2-c]pyridine-based Ir complexes, including methoxyl substitution, have been shown to influence the electroluminescence in devices, offering potential applications in green- and orange-emitting electrophosphorescent devices (Yan, Wang, Ding, Wang, & Wang, 2017).
- Corrosion Inhibition: Pyridine derivatives have been explored as corrosion inhibitors for steel, highlighting their potential in protecting materials against corrosive environments (Ansari, Quraishi, & Singh, 2015).
Future Directions
Future research could explore the modification of 4-Methoxyfuro[3,2-c]pyridine for various applications. For instance, methoxyl modification in furo[3,2-c]pyridine-based iridium complexes has been shown to lead to highly efficient green- and orange-emitting electrophosphorescent devices . This suggests that methoxyl modification could be a valid way to tune the molecular energy levels and emissive color for Ir complexes .
properties
IUPAC Name |
4-methoxyfuro[3,2-c]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2/c1-10-8-6-3-5-11-7(6)2-4-9-8/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKUHDLOQBAIPBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC2=C1C=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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